N1-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide
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Description
N1-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C18H21N3O2S2 and its molecular weight is 375.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis Approaches : A study by Tapia et al. (2010) explored the synthesis of novel polythiophenes bearing oligo(ethylene glycol) segments and azobenzene units, which is related to the chemical structure of the compound .
Biological and Pharmacological Evaluation
- Antidepressant and Nootropic Agents : Research by Thomas et al. (2016) explored the synthesis and pharmacological activity of Schiff’s bases and 2-azetidinones, demonstrating potential antidepressant and nootropic activities.
- Antimicrobial Activity : Patel et al. (2017) conducted a study on the synthesis and evaluation of antibacterial and antifungal activities of 4-thiazolidinones and 2-azetidinones derivatives, highlighting the antimicrobial potential of compounds with similar structures (Patel, Patel, 2017).
Catalytic and Synthetic Applications
- Catalytic Asymmetric Addition : A study by Wang et al. (2008) evaluated enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol for catalytic asymmetric addition of organozinc reagents to aldehydes, showing the role of azetidinone derivatives in catalysis.
Structural and Material Science
- Material Properties and Structure : The structural and material properties of azetidinone derivatives have been a subject of research, as seen in studies by Arnoldi et al. (1990) on antifungal activity and Jiménez‐Pérez et al. (2006) on optically active binuclear diorganotin compounds.
Chemical Interactions and Reactions
- Chemical Reactions : The compound's potential in various chemical reactions, such as coupling reactions and synthetic transformations, is highlighted in studies like De et al. (2017) on copper-catalyzed coupling reactions.
Anticonvulsant and CNS Activity
- Anticonvulsant Potential : Research on N-substituted-3-chloro-2-azetidinone derivatives as potential anticonvulsant agents, such as the work by Hasan et al. (2011), contributes to understanding the CNS activity of related compounds.
Properties
IUPAC Name |
N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-N'-(2-methylsulfanylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S2/c1-24-16-6-3-2-5-14(16)20-18(23)17(22)19-11-15(21-8-4-9-21)13-7-10-25-12-13/h2-3,5-7,10,12,15H,4,8-9,11H2,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXTYRYGBAJLCCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CSC=C2)N3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.